Cas no 1698438-46-8 (2-{1-(aminomethyl)-3,5-dimethylcyclohexyloxy}ethan-1-ol)

• Product Name: 2-{1-(aminomethyl)-3,5-dimethylcyclohexyloxy}ethan-1-ol
• CAS No: 1698438-46-8
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6472798
• PubChem ID: 103376828
• Update Time: 2025-05-20

2-{1-(aminomethyl)-3,5-dimethylcyclohexyloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1-(aminomethyl)-3,5-dimethylcyclohexyloxy}ethan-1-ol
• 1698438-46-8
• EN300-1179037
• 2-{[1-(aminomethyl)-3,5-dimethylcyclohexyl]oxy}ethan-1-ol

• Inchi： 1S/C11H23NO2/c1-9-5-10(2)7-11(6-9,8-12)14-4-3-13/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： GMHKCSYOAQXRAE-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CN)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-{1-(aminomethyl)-3,5-dimethylcyclohexyloxy}ethan-1-ol

2-{1-(Aminomethyl)-3,5-Dimethylcyclohexyloxy}ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 1698438-46-8, commonly referred to as 2-{1-(aminomethyl)-3,5-dimethylcyclohexyloxy}ethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound is a derivative of cyclohexanol, with a substituted cyclohexane ring and an additional hydroxyl group, making it a versatile building block in various chemical synthesis processes. The structure of this molecule is characterized by the presence of an aminomethyl group attached to the cyclohexane ring, which introduces unique functional properties.

Recent studies have highlighted the importance of 2-{1-(aminomethyl)-3,5-dimethylcyclohexyloxy}ethan-1-ol in the field of pharmaceutical chemistry. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific biological pathways. The aminomethyl group within its structure plays a crucial role in enabling interactions with biological molecules, making it a valuable component in drug design.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are of great interest due to their potential applications in gas storage, catalysis, and sensing technologies. The dimethyl substituents on the cyclohexane ring contribute to the molecule's stability and reactivity, further enhancing its versatility.

The synthesis of 2-{1-(aminomethyl)-3,5-dimethylcyclohexyloxy}ethan-1-ol involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. The introduction of the hydroxyl group is achieved through a carefully controlled oxidation process, ensuring the preservation of other functional groups within the molecule.

From a structural perspective, the molecule's cyclohexane ring provides a rigid framework that supports various functional groups. The oxy group at position 2 facilitates hydrogen bonding, which is essential for its solubility in polar solvents. This property is particularly advantageous in pharmaceutical applications where solubility is critical for bioavailability.

Recent research has also focused on understanding the toxicological profile of this compound. Studies conducted under controlled laboratory conditions have indicated that 2-{1-(aminomethyl)-3,5-dimethylcyclohexyloxy}ethan-1-ol exhibits low toxicity at typical exposure levels. However, further investigations are required to fully assess its long-term effects on human health and the environment.

In conclusion, 2-{1-(aminomethyl)-3,5-dimethylcyclohexyloxy}ethan-1-ol (CAS No. 1698438-46-8) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.